Cas no 879443-31-9 (3-butyl-7-chloro-2-(3-nitrophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product Name: 3-butyl-7-chloro-2-(3-nitrophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 879443-31-9
• MF: C₂₁H₁₆ClN₃O₅
• MW: 425.821844100952
• CID: 5438289
• Update Time: 2025-07-14

3-butyl-7-chloro-2-(3-nitrophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-7-chloro-2-(3-nitrophenyl)chromeno[2,3-d]pyrimidine-4,5-dione
• 3-butyl-7-chloro-2-(3-nitrophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C21H16ClN3O5/c1-2-3-9-24-19(12-5-4-6-14(10-12)25(28)29)23-20-17(21(24)27)18(26)15-11-13(22)7-8-16(15)30-20/h4-8,10-11H,2-3,9H2,1H3
• InChI Key： CUCHVGMPNBDIRV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC([N+]([O-])=O)=C2)N(CCCC)C(=O)C2C(=O)C3=CC(Cl)=CC=C3OC=2N=1

Additional information on 3-butyl-7-chloro-2-(3-nitrophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

Comprehensive Overview of 3-butyl-7-chloro-2-(3-nitrophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione (CAS No. 879443-31-9)

3-butyl-7-chloro-2-(3-nitrophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione (CAS No. 879443-31-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This chromeno-pyrimidine derivative is characterized by its unique molecular structure, which combines a chromene core with a pyrimidine ring, further functionalized with a 3-nitrophenyl group and a butyl side chain. Such structural complexity makes it a valuable candidate for exploring novel therapeutic agents and advanced materials.

The compound's CAS number 879443-31-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "chromeno-pyrimidine derivatives" or "nitrophenyl-substituted heterocycles" to uncover its potential applications. Recent trends in drug discovery highlight the growing interest in multi-target inhibitors and kinase modulators, where 3-butyl-7-chloro-2-(3-nitrophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione could play a pivotal role due to its scaffold's versatility.

From a synthetic chemistry perspective, the compound's chloro and nitro substituents offer reactive sites for further functionalization, enabling the development of libraries for high-throughput screening. Its chromeno-pyrimidine backbone is analogous to bioactive natural products, aligning with the current demand for "bioinspired drug design" and "fragment-based lead discovery." These keywords are frequently queried in academic and industrial research circles.

In materials science, the 3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione framework exhibits intriguing photophysical properties, making it relevant for "organic electronics" and "luminescent materials." The nitrophenyl group enhances electron-withdrawing capabilities, a feature exploited in designing non-linear optical (NLO) materials. Such applications resonate with the surge in searches for "advanced functional materials" and "sustainable optoelectronics."

Quality control and analytical characterization of CAS No. 879443-31-9 rely on techniques like HPLC, NMR, and mass spectrometry, ensuring batch-to-batch reproducibility. The compound's stability under various conditions is a recurring topic in forums discussing "chemical storage best practices" and "degradation pathway analysis."

In summary, 3-butyl-7-chloro-2-(3-nitrophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione represents a multifaceted chemical entity with cross-disciplinary relevance. Its structural motifs align with contemporary research themes, from "precision medicine" to "green chemistry," ensuring sustained scientific and commercial interest.